Cas no 36947-69-0 (2-Tert-butyl-1H-imidazole)

• Product Name: 2-Tert-butyl-1H-imidazole
• CAS No: 36947-69-0
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD16618480
• CID: 854025
• PubChem ID: 498442
• Update Time: 2025-04-19

2-Tert-butyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-1H-imidazole
• 2-tert-Butylimidazole
• 1H-Imidazole, 2-(1,1-dimethylethyl)-
• 2-tert-butyl-1H-imidazole
• 1H-Imidazole,2-(1,1-dimethylethyl)
• 2-(1,1-dimethylethyl)-1H-imidazole
• 2-t-butylimidazole
• 2-tert-butyl-1H-imidazole(SALTDATA: FREE)
• 2-(tert-Butyl);-1H-imidazole
• CTUNHIMNHSKDBN-UHFFFAOYSA-N
• 1783AE
• TRA0109828
• PB30136
• SY014880
• AB0053107
• BB 0259445
• 2-Tert-butyl-1H-imidazole

• MDL： MFCD16618480
• Inchi： 1S/C7H12N2/c1-7(2,3)6-8-4-5-9-6/h4-5H,1-3H3,(H,8,9)
• InChI Key： CTUNHIMNHSKDBN-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C(C)(C)C

Computed Properties

• Exact Mass: 124.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 93.6
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 0.972±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 176-178 ºC
• Boiling Point: 258.5±9.0 ºC (760 Torr),
• Flash Point: 115.6±5.1 ºC,
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 28.68000
• LogP: 1.70720

2-Tert-butyl-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles